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Cat. No.: B1681198

For Researchers, Scientists, and Drug Development Professionals

Introduction

Symphytine is a pyrrolizidine alkaloid (PA) found in various plant species, most notably in
comfrey (Symphytum officinale). Due to the potential for hepatotoxicity, genotoxicity, and
carcinogenicity associated with unsaturated pyrrolizidine alkaloids, the accurate and sensitive
analysis of Symphytine in complex matrices is of significant importance for quality control of
herbal products, toxicological studies, and drug development.[1][2] This document provides
detailed application notes and protocols for the extraction and quantification of Symphytine, as
well as an overview of its metabolic activation and toxicity pathway.

Quantitative Data Summary

The following table summarizes the performance of a validated Ultra-High-Performance Liquid
Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) method for the quantitative
analysis of pyrrolizidine alkaloids, including Symphytine, in various food matrices.[3]
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Parameter Tea Honey Milk

Limit of Detection

0.015-0.75 pg/kg 0.015-0.75 pg/kg 0.015-0.75 pg/kg
(LOD)
Limit of Quantification

0.05-2.5 pg/kg 0.05-2.5 pg/kg 0.05-2.5 pg/kg
(LOQ)
Average Recovery 67.6-107.6% 64.5-103.4% 65.2-112.2%
Intra-day Precision

<15% < 15% < 15%
(RSD)
Inter-day Precision

< 15% < 15% < 15%

(RSD)

Experimental Protocols
Extraction of Symphytine from Plant Material (e.g.,
Comfrey Root)

This protocol is adapted from methods described for the extraction of phytochemicals from
Symphytum officinale root.[4][5]

Materials:

» Dried and finely ground comfrey root powder

» 95% Ethanol

o Distilled water

o Reflux apparatus

« Filtration system (e.g., Whatman No. 1 filter paper)
» Rotary evaporator

Procedure:
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» Weigh 10 g of dried, ground comfrey root powder and place it into a round-bottom flask.
e Add 100 mL of 95% ethanol to the flask.

o Set up the reflux apparatus and heat the mixture to boiling. Continue the extraction under
reflux for 60 minutes.

» Allow the mixture to cool to room temperature and then filter the extract to separate the solid
plant material from the liquid.

o Repeat the extraction of the plant residue with another 100 mL of 95% ethanol to ensure
exhaustive extraction.

o Combine the ethanolic extracts.

e The remaining plant residue can be further extracted with distilled water (2 x 100 mL) under
reflux for 60 minutes to isolate more polar compounds.

o Concentrate the combined extracts using a rotary evaporator at a temperature not exceeding
50°C to obtain a crude extract containing Symphytine.

o The crude extract can be further purified using solid-phase extraction (SPE) or other
chromatographic techniques prior to analysis.

Analysis of Symphytine by UHPLC-MS/MS

This protocol is based on a validated method for the analysis of pyrrolizidine alkaloids in food
matrices.

Instrumentation:

o UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray
ionization (ESI) source.

Chromatographic Conditions:

e Column: A suitable C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 pm).
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¢ Mobile Phase A: Water with 0.1% formic acid.
e Mobile Phase B: Acetonitrile with 0.1% formic acid.

o Gradient: A suitable gradient to separate Symphytine from other matrix components. For
example: 0-1 min, 5% B; 1-8 min, 5-95% B; 8-10 min, 95% B; 10-10.1 min, 95-5% B; 10.1-12
min, 5% B.

¢ Flow Rate: 0.3 mL/min.

e Injection Volume: 5 pL.

Column Temperature: 40°C.

Mass Spectrometry Conditions:

 lonization Mode: Positive Electrospray lonization (ESI+).
o Detection Mode: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Specific precursor-to-product ion transitions for Symphytine need to be
determined using a standard.

e Source Parameters: Optimize source parameters such as capillary voltage, source
temperature, and gas flows for maximum sensitivity.
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Caption: Experimental workflow for Symphytine analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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